Cas no 244210-99-9 (2-Thiazolemethanamine, 5-methyl-4-phenyl-)

• Product Name: 2-Thiazolemethanamine, 5-methyl-4-phenyl-
• CAS No: 244210-99-9
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 5165219
• Update Time: 2025-07-18

2-Thiazolemethanamine, 5-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanamine, 5-methyl-4-phenyl-

• Inchi： 1S/C11H12N2S/c1-8-11(13-10(7-12)14-8)9-5-3-2-4-6-9/h2-6H,7,12H2,1H3
• InChI Key： ADGXGFFYNHQZLU-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C2=CC=CC=C2)N=C1CN

Additional information on 2-Thiazolemethanamine, 5-methyl-4-phenyl-

Introduction to 2-Thiazolemethanamine, 5-methyl-4-phenyl- (CAS No. 244210-99-9)

2-Thiazolemethanamine, 5-methyl-4-phenyl-, identified by its Chemical Abstracts Service (CAS) number 244210-99-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 2-Thiazolemethanamine, 5-methyl-4-phenyl-, particularly the presence of a thiazole ring substituted with a methyl group at the 5-position and a phenyl group at the 4-position, contribute to its unique chemical properties and biological interactions.

The thiazole core is a sulfur-containing heterocycle that plays a crucial role in the bioactivity of many natural products and synthetic compounds. Its ability to engage in hydrogen bonding and metal coordination makes it a valuable scaffold in drug design. The introduction of an amine group at the 2-position further enhances the compound's potential for interaction with biological targets. This structural motif has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding.

In recent years, there has been a surge in research focused on thiazole derivatives due to their broad spectrum of pharmacological activities. Studies have demonstrated that compounds incorporating the thiazole scaffold exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The specific substitution pattern in 2-Thiazolemethanamine, 5-methyl-4-phenyl- may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of 2-Thiazolemethanamine, 5-methyl-4-phenyl- is its potential as a lead compound for drug discovery. Researchers have leveraged computational methods and high-throughput screening to identify derivatives of this compound that may enhance its bioavailability and potency. The phenyl group at the 4-position provides a hydrophobic surface that can interact with lipid bilayers, while the methyl group at the 5-position influences electronic distribution and steric hindrance around the thiazole ring.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex thiazole derivatives like 2-Thiazolemethanamine, 5-methyl-4-phenyl-. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have streamlined the process of constructing these intricate molecular frameworks. These methods not only improve yield but also allow for rapid modification of the scaffold to explore new pharmacological activities.

The biological evaluation of 2-Thiazolemethanamine, 5-methyl-4-phenyl- has revealed intriguing interactions with several key targets. For instance, preliminary studies suggest that this compound may inhibit enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate receptor activity has been observed in assays targeting neurotransmitter receptors, which could have implications for treating neurological disorders.

The synthesis and characterization of 2-Thiazolemethanamine, 5-methyl-4-phenyl- also highlight the importance of spectroscopic techniques in understanding molecular structure-function relationships. Nuclear magnetic resonance (NMR) spectroscopy has been particularly valuable in confirming the connectivity and conformational preferences of this compound. High-resolution mass spectrometry (HRMS) provides precise molecular weight determination, while X-ray crystallography offers detailed insights into its three-dimensional structure.

The pharmacokinetic properties of 2-Thiazolemethanamine, 5-methyl-4-phenyl- are another area of active investigation. Researchers are examining factors such as solubility, stability, and metabolic degradation to optimize its formulation for therapeutic use. Computational modeling techniques are being employed to predict how this compound will behave within biological systems, aiding in the design of more effective drug candidates.

In conclusion,2-Thiazolemethanamine, 5-methyl-4-phenyl- (CAS No. 244210-99-9) represents a fascinating example of how structural modifications can influence biological activity. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutics. As research continues to uncover new applications for thiazole derivatives, this compound is poised to play an important role in addressing unmet medical needs.